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Compound of Interest

Compound Name: Destomycin B

Cat. No.: B15563954 Get Quote

A comprehensive review of publicly available scientific literature and databases reveals a

significant lack of detailed information regarding the specific applications of Destomycin B in

molecular biology research. While Destomycin B has been identified as an antibiotic, crucial

data for its use in a research setting—such as its precise mechanism of action, quantitative

data on its efficacy, and established experimental protocols—are not sufficiently documented in

accessible resources.

Destomycin B is known to be an antibiotic produced by the bacterium Streptomyces

rimofaciens.[1][2] It is classified as a member of the destomycin family of antibiotics, which are

aminoglycosides.[3][4] Like other aminoglycosides, it is presumed to exert its antibiotic effect by

inhibiting protein synthesis in susceptible organisms. It has been shown to be effective against

a range of Gram-positive and Gram-negative bacteria, as well as some fungi.[1][5][6]

Despite this general classification, detailed studies elucidating its specific molecular targets, its

impact on cellular signaling pathways, and quantitative measures of its activity (such as IC50 or

Minimum Inhibitory Concentration (MIC) values against common laboratory strains) are not

available in the public domain. The absence of this fundamental information precludes the

development of detailed and reliable application notes and experimental protocols for its use in

molecular biology research.

For researchers interested in the potential applications of aminoglycoside antibiotics in their

work, extensive information is available for other members of this class, such as Destomycin A,

Gentamicin, Kanamycin, and Neomycin. These antibiotics have well-characterized
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mechanisms of action, and a wealth of literature provides detailed protocols for their use in

various molecular biology techniques, including as selection agents for genetically modified

organisms and in studies of protein synthesis.

Due to the lack of specific and detailed scientific data for Destomycin B, we are unable to

provide the requested Application Notes and Protocols. The creation of such documents would

require empirical data that is not currently available in published literature. We recommend that

researchers seeking to use an aminoglycoside antibiotic in their experiments refer to the

extensive resources available for more well-characterized members of this antibiotic family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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